Cas no 2680731-32-0 (2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680731-32-0
• MF: C₁₀H₅F₃N₂O₃
• MW: 258.153512716293
• CID: 5648489
• PubChem ID: 165911691
• Update Time: 2025-06-08

2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280412
• 2-cyano-5-(2,2,2-trifluoroacetamido)benzoic acid
• 2680731-32-0
• 2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H5F3N2O3/c11-10(12,13)9(18)15-6-2-1-5(4-14)7(3-6)8(16)17/h1-3H,(H,15,18)(H,16,17)
• InChI Key： LLTSMPWUARQVAC-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(C#N)=C(C(=O)O)C=1)=O)(F)F

Computed Properties

• Exact Mass: 258.02522651g/mol
• Monoisotopic Mass: 258.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.2Ų

Additional information on 2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680731-32-0)

2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680731-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a benzoic acid backbone with a cyano group and a trifluoroacetamido moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The growing interest in 2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid aligns with the broader trend of leveraging fluorinated compounds in medicinal chemistry. Fluorine incorporation often enhances metabolic stability and bioavailability, addressing key challenges in modern drug design. Recent studies highlight its utility in optimizing lead compounds for central nervous system (CNS) disorders and inflammatory diseases, topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the cyano group in this compound offers valuable reactivity for further derivatization, enabling the construction of heterocyclic scaffolds prevalent in FDA-approved drugs. Its trifluoroacetamido segment also contributes to improved lipophilicity, a critical parameter in pharmacokinetic optimization. These attributes make it a compelling candidate for fragment-based drug discovery (FBDD) programs, a hot topic in AI-driven molecular design platforms.

Analytical characterization of CAS 2680731-32-0 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring precise quality control for research applications. The compound's stability under various pH conditions has been investigated in response to frequent queries about storage conditions for sensitive intermediates in online forums and Q&A platforms.

Environmental considerations surrounding fluorinated organic compounds have also driven innovation in the synthesis of 2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid. Green chemistry approaches utilizing catalytic methods are being explored to reduce waste generation, addressing sustainability concerns frequently raised in pharmaceutical manufacturing discussions.

The compound's role in proteolysis targeting chimera (PROTAC) development has emerged as another research frontier. Its ability to serve as a linker component between target-binding and E3 ligase-recruiting domains answers common search queries about small molecule degraders in cancer therapy. This application capitalizes on both the rigidity imparted by the benzoic acid core and the hydrogen-bonding capacity of the trifluoroacetamido group.

In material science applications, derivatives of 2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid have shown promise in creating liquid crystal formulations. The compound's dipole moment and planar structure contribute to mesophase stability, a property increasingly searched by researchers working on advanced display technologies.

Patent analysis reveals a steady increase in filings incorporating CAS 2680731-32-0, particularly in areas related to kinase inhibitors and antibody-drug conjugates (ADCs). This trend reflects the compound's adaptability in addressing current challenges in targeted cancer therapies, a dominant theme in biomedical literature searches.

Quality standards for 2-Cyano-5-(2,2,2-trifluoroacetamido)benzoic acid continue to evolve, with pharmacopeial monographs now specifying stringent limits for genotoxic impurities – a regulatory focus area generating substantial online discussion among quality assurance professionals.

Future research directions may explore the compound's potential in covalent inhibitor design, leveraging the electrophilicity of the cyano group for selective target engagement. This aligns with growing interest in irreversible inhibition mechanisms documented in recent search analytics from scientific databases.